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Compound of Interest

Compound Name: Terbufos-sulfoxide

Cat. No.: B076248 Get Quote

Physicochemical Properties of Terbufos-
Sulfoxide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Terbufos-sulfoxide, a major metabolite of the organophosphate insecticide

Terbufos. Understanding these properties is crucial for assessing its environmental fate,

transport, and toxicological profile.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of Terbufos-sulfoxide,

with comparative data for the parent compound, Terbufos, where available.
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Property Terbufos-sulfoxide Terbufos Reference(s)

Molecular Formula C₉H₂₁O₃PS₃ C₉H₂₁O₂PS₃ [1]

Molecular Weight 304.43 g/mol 288.43 g/mol [1]

Octanol-Water

Partition Coefficient

(Kow)

164 3.30 x 10⁴ [2]

Log Kow 2.21 4.51 [2][3]

Vapor Pressure Data not available
3.16 x 10⁻⁴ mm Hg at

25°C
[4]

Water Solubility 2936 mg/L at 27°C ~5 mg/L [5]

Environmental Fate and Transport
Terbufos undergoes rapid oxidation in the environment to form two primary metabolites of

toxicological concern: Terbufos-sulfoxide and Terbufos-sulfone.[6] Both of these metabolites

are significantly more mobile and persistent in soil than the parent compound.[4] The higher

water solubility and lower log Kow of Terbufos-sulfoxide compared to Terbufos indicate its

greater potential for leaching into groundwater and surface water.

The persistence of Terbufos-sulfoxide in aerobic soil is substantial, with a reported half-life of

116 days, compared to approximately 5.6 days for the parent Terbufos.[4] This persistence,

coupled with its mobility, raises concerns about its long-term environmental impact.

Experimental Protocols
While specific, detailed experimental protocols for the determination of all physicochemical

properties of Terbufos-sulfoxide are not readily available in the public domain, the following

outlines the general methodologies employed for pesticides.

Determination of Octanol-Water Partition Coefficient (log
Kow)
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The shake-flask method is a standard and widely accepted technique for the experimental

determination of log Kow.

Principle: A dilute aqueous solution of the analyte (Terbufos-sulfoxide) is prepared and placed

in contact with an equal volume of n-octanol in a separatory funnel. The mixture is shaken until

equilibrium is reached, allowing the analyte to partition between the two immiscible phases.

The concentration of the analyte in both the aqueous and octanol phases is then measured.

General Procedure:

Preparation of Solutions: A stock solution of Terbufos-sulfoxide is prepared in a suitable

solvent. A dilute aqueous solution is then made from this stock. n-Octanol is pre-saturated

with water, and water is pre-saturated with n-octanol.

Partitioning: Equal volumes of the aqueous Terbufos-sulfoxide solution and the water-

saturated n-octanol are combined in a separatory funnel.

Equilibration: The funnel is shaken for a predetermined period to ensure equilibrium is

reached. The mixture is then allowed to stand for the phases to separate completely.

Phase Separation and Analysis: The aqueous and octanol phases are carefully separated.

The concentration of Terbufos-sulfoxide in each phase is determined using an appropriate

analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC).

Calculation: The log Kow is calculated as the logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

Determination of Vapor Pressure
The Knudsen effusion method is a common technique for determining the vapor pressure of

compounds with low volatility.

Principle: A small amount of the substance is placed in a thermostated cell with a small orifice.

The substance is heated under vacuum, and the rate of mass loss through the orifice due to

effusion is measured. The vapor pressure can then be calculated from this rate of mass loss.
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General Procedure:

Sample Preparation: A small, accurately weighed amount of Terbufos-sulfoxide is placed in

the Knudsen effusion cell.

Experimental Setup: The cell is placed in a high-vacuum chamber and heated to a constant,

known temperature.

Measurement: The mass loss of the sample over time is continuously monitored using a

microbalance.

Calculation: The vapor pressure is calculated using the Knudsen equation, which relates the

rate of mass loss, the area of the orifice, the temperature, and the molecular weight of the

substance.

Signaling Pathway: Acetylcholinesterase Inhibition
The primary mechanism of toxicity for Terbufos and its oxidative metabolites, including

Terbufos-sulfoxide, is the inhibition of the enzyme acetylcholinesterase (AChE).[7][8] AChE is

a critical enzyme in the nervous system responsible for the breakdown of the neurotransmitter

acetylcholine (ACh).

Caption: Acetylcholinesterase Inhibition by Terbufos-sulfoxide.

Pathway Description:

Normal Nerve Transmission: In a cholinergic synapse, the arrival of a nerve impulse at the

presynaptic terminal triggers the release of acetylcholine (ACh) into the synaptic cleft. ACh

then binds to its receptors on the postsynaptic membrane, leading to signal transduction. To

terminate the signal, the enzyme acetylcholinesterase (AChE) rapidly hydrolyzes ACh into

choline and acetic acid.

Inhibition by Terbufos-sulfoxide: Terbufos-sulfoxide acts as a potent inhibitor of AChE. It

binds to the active site of the enzyme, preventing it from breaking down ACh.

Toxicological Outcome: The inhibition of AChE leads to an accumulation of ACh in the

synaptic cleft. This results in the continuous stimulation of ACh receptors, leading to a state
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of cholinergic overstimulation. This overstimulation is the basis for the neurotoxic effects

observed with organophosphate poisoning.

Conclusion
The physicochemical properties of Terbufos-sulfoxide, particularly its increased water

solubility, lower lipophilicity, and significant persistence compared to the parent compound, are

critical determinants of its environmental behavior and toxicological risk. Its primary mechanism

of action through the inhibition of acetylcholinesterase highlights its potential for neurotoxicity.

This guide provides foundational data and conceptual frameworks to aid researchers and

professionals in the fields of environmental science and drug development in their assessment

of this important metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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